Cas no 135473-21-1 ((2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol)

(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol structure
135473-21-1 structure
Product Name:(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
CAS No:135473-21-1
MF:C10H10ClFN4O3
MW:288.66280412674
CID:2952247
PubChem ID:10517505
Update Time:2024-02-29

(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • (2R,3R,4S,5R)-5-(6-chloropurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
    • F13907
    • A900262
    • 6-CHLORO-9-(2-DEOXY-2-FLUORO-D-ARABINOFURANOSYL)PURINE
    • 6-Chloro-9-(2-fluoro-2-deoxy-beta-D-arabinofuranosyl)-9H-purine
    • 6-Chloropurine -9-beta-D-(2/'-deoxy-2/'-fluoro)arabino-riboside
    • Inchi: 1S/C10H10ClFN4O3/c11-8-6-9(14-2-13-8)16(3-15-6)10-5(12)7(18)4(1-17)19-10/h2-5,7,10,17-18H,1H2/t4-,5+,7-,10-/m1/s1
    • InChI Key: HLXISARTQIJHHE-GQTRHBFLSA-N
    • SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)F

Computed Properties

  • Exact Mass: 288.0425460g/mol
  • Monoisotopic Mass: 288.0425460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 93.3

Experimental Properties

  • Density: 1.97±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.72 g/l) (25 º C),

(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol Pricemore >>

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(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol Related Literature

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